Cas no 2680806-75-9 (4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid
• CAS No: 2680806-75-9
• MF: C₂₂H₁₈BrNO₅
• MW: 456.286025524139
• CID: 5626157
• PubChem ID: 165942192
• Update Time: 2025-06-14

4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304461
• 2680806-75-9
• 4-{[(benzyloxy)carbonyl][(3-bromo-2-hydroxyphenyl)methyl]amino}benzoic acid
• 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid

• Inchi： 1S/C22H18BrNO5/c23-19-8-4-7-17(20(19)25)13-24(18-11-9-16(10-12-18)21(26)27)22(28)29-14-15-5-2-1-3-6-15/h1-12,25H,13-14H2,(H,26,27)
• InChI Key： IWYZUWPZEHRZIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CN(C(=O)OCC1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 455.03684g/mol
• Monoisotopic Mass: 455.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid

Comprehensive Overview of 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid (CAS No. 2680806-75-9)

4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid (CAS No. 2680806-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive properties. The presence of a benzyloxy carbonyl group and a 3-bromo-2-hydroxyphenyl moiety in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and intricate structure contribute to its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given its ability to interact with biological targets. The bromine atom and hydroxyl group in the phenyl ring enhance its reactivity, making it a valuable intermediate in synthetic organic chemistry. Recent studies have explored its role in the development of anti-inflammatory agents and anticancer drugs, aligning with current trends in personalized medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid has been investigated for its compatibility with eco-friendly reaction conditions. The demand for environmentally benign synthetic routes has increased, and this compound's stability under mild conditions makes it an attractive option. Additionally, its potential applications in bioconjugation and proteomics have been highlighted, addressing the growing interest in biomarker discovery and diagnostic tools.

The compound's CAS No. 2680806-75-9 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structure. These methods are critical for ensuring reproducibility in research, a topic of high importance in the scientific community. Furthermore, the compound's solubility and stability profiles are key considerations for its formulation in drug delivery systems, a hot topic in pharmaceutical sciences.

From a commercial perspective, 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. The compound's role in high-throughput screening and combinatorial chemistry further underscores its relevance in modern drug discovery pipelines.

In summary, 4-{(benzyloxy)carbonyl(3-bromo-2-hydroxyphenyl)methylamino}benzoic acid (CAS No. 2680806-75-9) represents a multifaceted compound with broad applications in pharmaceutical research, synthetic chemistry, and biotechnology. Its structural complexity and functional groups make it a valuable tool for scientists exploring new therapeutic avenues and innovative chemical processes. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and materials science.